4-chloro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-chloro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceutical drugs . The molecule also contains a piperidine ring, which is a common feature in many pharmaceuticals and other active compounds .
Scientific Research Applications
Anti-Acetylcholinesterase Activity
One study focused on the synthesis and evaluation of piperidine derivatives, including 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, for anti-acetylcholinesterase (anti-AChE) activity. These compounds showed a significant increase in activity with specific substitutions, indicating their potential as antidementia agents (Sugimoto et al., 1990).
Crystal Structure and Ab Initio Calculations
Another study reported the synthesis, crystal structure, and ab initio calculations of two new phosphoric triamides derived from piperidine, highlighting their structural characteristics and potential for further chemical applications (Gholivand et al., 2005).
Bioactivity of Benzamides and Metal Complexes
Research into benzamides and their copper and cobalt complexes has been conducted, focusing on their synthesis, characterization, and evaluation for antibacterial activity. These studies suggest the potential of benzamide derivatives in developing new antimicrobial agents (Khatiwora et al., 2013).
Serotonin 4 Receptor Agonist Activity
The design and synthesis of benzamide derivatives as potent serotonin 4 (5-HT4) receptor agonists have been explored, with specific compounds showing promising pharmacological profiles for gastrointestinal motility, suggesting their utility in treating gastrointestinal disorders (Sonda et al., 2003).
Nonaqueous Capillary Electrophoresis
A study on the nonaqueous capillary electrophoretic separation of imatinib mesylate and related substances, including a compound structurally related to 4-chloro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide, highlights the method's effectiveness in quality control of pharmaceutical compounds (Ye et al., 2012).
Mechanism of Action
Target of Action
The primary target of this compound is the Bifunctional protein GlmU . This protein plays a crucial role in the de novo biosynthetic pathway for UDP-N-acetylglucosamine (UDP-GlcNAc), an essential precursor for bacterial cell wall biosynthesis .
Mode of Action
It is known to interact with its target, the bifunctional protein glmu . The interaction likely results in the inhibition of the protein’s function, thereby disrupting the biosynthesis of bacterial cell walls .
Biochemical Pathways
The compound affects the UDP-N-acetylglucosamine (UDP-GlcNAc) biosynthetic pathway . By inhibiting the function of Bifunctional protein GlmU, it disrupts the production of UDP-GlcNAc, a key component in the formation of bacterial cell walls .
Pharmacokinetics
It is known that the compound’s absorption, distribution, metabolism, and elimination (adme) properties can significantly impact its bioavailability .
Result of Action
The result of the compound’s action is the disruption of bacterial cell wall biosynthesis. This leads to the inhibition of bacterial growth and proliferation .
Properties
IUPAC Name |
4-chloro-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O/c1-14-12-18(6-9-21-14)23-10-7-15(8-11-23)13-22-19(24)16-2-4-17(20)5-3-16/h2-6,9,12,15H,7-8,10-11,13H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFKJCDACOUVMMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.